8-methyl-4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)-4H-chromen-7-yl acetate

• IUPAC Name: [8-methyl-4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)chromen-7-yl] acetate
• InChI: InChI=1S/C22H19F3O5/c1-4-5-14-6-8-15(9-7-14)29-20-18(27)16-10-11-17(28-13(3)26)12(2)19(16)30-21(20)22(23,24)25/h6-11H,4-5H2,1-3H3
• InChI Key: ONRLZMLHGGHLSA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3C)OC(=O)C)C(F)(F)F
• Molecular Formula: C22H19F3O5
• Molecular Weight: 420.4 g/mol

Description

8-methyl-4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)-4H-chromen-7-yl acetate is a synthetic compound that has been the subject of scientific research for its potential applications in various fields. This compound belongs to the class of flavonoids, which are known for their antioxidant and anti-inflammatory properties. In

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis and Reactions of Related Compounds : Studies have explored the synthesis and reactions of various chromene derivatives, which share structural similarities with the compound . For instance, the synthesis of 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester and its subsequent reactions with other compounds have been documented. These studies provide insights into the chemical behavior and potential applications of chromene derivatives in general (Pimenova et al., 2003).

Medicinal Chemistry and Biological Activity

• Antibacterial Activity : Research on chromene derivatives like (7-hydroxy-2-oxo-2H-chromen-4-yl)-acetic acid hydrazide has been conducted to explore their potential antibacterial properties. This points towards the possible use of such compounds in developing new antibacterial agents (Čačić et al., 2009).

Agricultural Applications

• Herbicidal Activity : Some chromene derivatives have been studied for their herbicidal activity. For example, the herbicidal effects of geometrical isomers of certain chromene derivatives on broadleaf weeds have been investigated, indicating potential agricultural applications (Hayashi & Kouji, 1990).

Material Science

• Polymer Synthesis : Research into the synthesis of aromatic polyamides with coumarin chromophores, which are structurally related to chromenes, suggests potential applications in the field of material science, particularly in the development of photosensitive polymers (Nechifor, 2009).